4-HYDROXY-2,5-DIMETHYL-3-FURANONE
4-HYDROXY-2,5-DIMETHYL-3-FURANONE
Furaneol, also known as HDMF or pineapple ketone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Furaneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, furaneol is primarily located in the cytoplasm. Furaneol exists in all eukaryotes, ranging from yeast to humans. Furaneol is a sweet, almond, and candy tasting compound that can be found in a number of food items such as pineapple, fruits, cereals and cereal products, and pulses. This makes furaneol a potential biomarker for the consumption of these food products.
4-hydroxy-2,5-dimethylfuran-3-one is a member of the class of furans that is 2,5-dimethylfuran carrying additional oxo and hydroxy groups at positions 3 and 4 respectively. It has been found particularly in strawberries and other such fruits. It has a role as a flavouring agent, a fragrance and a plant metabolite. It is a member of furans, an enol and a cyclic ketone. It is a conjugate acid of a 4-hydroxy-2,5-dimethylfuran-3-olate.
4-hydroxy-2,5-dimethylfuran-3-one is a member of the class of furans that is 2,5-dimethylfuran carrying additional oxo and hydroxy groups at positions 3 and 4 respectively. It has been found particularly in strawberries and other such fruits. It has a role as a flavouring agent, a fragrance and a plant metabolite. It is a member of furans, an enol and a cyclic ketone. It is a conjugate acid of a 4-hydroxy-2,5-dimethylfuran-3-olate.
Brand Name:
Vulcanchem
CAS No.:
192466-95-8
VCID:
VC0068789
InChI:
InChI=1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
SMILES:
CC1C(=O)C(=C(O1)C)O
Molecular Formula:
C6H8O3
Molecular Weight:
128.13 g/mol
4-HYDROXY-2,5-DIMETHYL-3-FURANONE
CAS No.: 192466-95-8
Main Products
VCID: VC0068789
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol
| CAS No. | 192466-95-8 |
|---|---|
| Product Name | 4-HYDROXY-2,5-DIMETHYL-3-FURANONE |
| Molecular Formula | C6H8O3 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | 4-hydroxy-2,5-dimethylfuran-3-one |
| Standard InChI | InChI=1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3 |
| Standard InChIKey | INAXVXBDKKUCGI-UHFFFAOYSA-N |
| SMILES | CC1C(=O)C(=C(O1)C)O |
| Canonical SMILES | CC1C(=O)C(=C(O1)C)O |
| Boiling Point | 216 °C |
| Colorform | Beige powder Colorless crystals |
| Melting Point | 80.5 °C Mp 77-78 ° 77-79 °C 77-78°C |
| Physical Description | Solid Colourless to white solid; Fruity caramel or burnt pineapple aroma |
| Description | Furaneol, also known as HDMF or pineapple ketone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Furaneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, furaneol is primarily located in the cytoplasm. Furaneol exists in all eukaryotes, ranging from yeast to humans. Furaneol is a sweet, almond, and candy tasting compound that can be found in a number of food items such as pineapple, fruits, cereals and cereal products, and pulses. This makes furaneol a potential biomarker for the consumption of these food products. 4-hydroxy-2,5-dimethylfuran-3-one is a member of the class of furans that is 2,5-dimethylfuran carrying additional oxo and hydroxy groups at positions 3 and 4 respectively. It has been found particularly in strawberries and other such fruits. It has a role as a flavouring agent, a fragrance and a plant metabolite. It is a member of furans, an enol and a cyclic ketone. It is a conjugate acid of a 4-hydroxy-2,5-dimethylfuran-3-olate. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 0.315 g/mL at 25 °C Soluble in oil and ethanol Soluble in oil; Insoluble in water Soluble (in ethanol) |
| Synonyms | 2,5-dimethyl-4-hydroxy-3(2H)-furanone 4-HDMF 4-hydroxy-2,5-dimethyl-3(2H)-furanone alletone furaneol furaneol, (R)-isomer furaneol, (S)-isome |
| Vapor Density | 3.3 (Air = 1) |
| Vapor Pressure | 0.008 mm Hg at 25 °C |
| PubChem Compound | 19309 |
| Last Modified | Nov 11 2021 |
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